4-chloro-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 4-chloro-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C16H12ClN3O3/c1-22-13-5-3-2-4-12(13)15-19-20-16(23-15)18-14(21)10-6-8-11(17)9-7-10/h2-9H,1H3,(H,18,20,21)
• InChI Key: JJOJKYVTUFWHQE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN=C(O2)NC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H12ClN3O3
• Molecular Weight: 329.74 g/mol

Description

4-chloro-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Anticancer Potential

A study by Salahuddin et al. (2014) explored the synthesis of 1,3,4-oxadiazole derivatives for anticancer evaluation. These compounds, including variations similar to 4-chloro-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide, were tested in vitro for their anticancer activity against various cancer cell lines. One compound exhibited notable activity against a breast cancer cell line, suggesting potential anticancer applications for derivatives of 4-chloro-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide (Salahuddin, Shaharyar, Mazumder, & Ahsan, 2014).

Nematocidal Activity

Research conducted by Liu et al. (2022) focused on novel 1,2,4-oxadiazole derivatives, closely related to the chemical structure of interest, showing promising nematocidal activities against Bursaphelenchus xylophilus. This suggests potential agricultural applications in controlling nematode pests (Liu, Wang, Zhou, & Gan, 2022).

Antimicrobial Activities

A study by Bektaş et al. (2007) synthesized 1,3,4-oxadiazole derivatives, exhibiting good to moderate antimicrobial activities against various test microorganisms. This indicates the potential use of 4-chloro-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide derivatives in developing new antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Antidiabetic Screening

The research by Lalpara et al. (2021) on N-substituted dihydropyrimidine derivatives, related to the core structure of 4-chloro-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide, revealed in vitro antidiabetic activity. These findings open the door for the use of such compounds in the treatment or management of diabetes (Lalpara, Vachhani, Hadiyal, Goswami, & Dubal, 2021).

Antibacterial and Antifungal Applications

Compounds synthesized with the 1,3,4-oxadiazole moiety, such as those by Rai et al. (2009), displayed significant antibacterial activity against various bacterial strains, suggesting the potential of 4-chloro-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide derivatives in antibacterial applications (Rai, Narayanaswamy, Shashikanth, & Arunachalam, 2009).